N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazide

• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-2-methoxy-2-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C20H23N3O2/c1-23(2)17-11-9-15(10-12-17)14-21-22-19(24)18-13-20(18,25-3)16-7-5-4-6-8-16/h4-12,14,18H,13H2,1-3H3,(H,22,24)/b21-14+
• InChI Key: ZEKJGXCVUBRMBX-KGENOOAVSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NNC(=O)C2CC2(C3=CC=CC=C3)OC
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC(=O)C2CC2(C3=CC=CC=C3)OC
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazide, also known as DBCO-hydrazide, is a chemical compound used in scientific research for various applications. It is a cyclopropane-based compound that has been shown to have potential in a variety of fields, including bioconjugation, drug delivery, and imaging.

Mechanism of Action

The mechanism of action of N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede is not fully understood. However, it is believed to work by forming a covalent bond with certain functional groups on biomolecules, such as amines or thiols. This allows for the attachment of other molecules to the biomolecule, which can be useful in a variety of applications.
Biochemical and Physiological Effects:
N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede has not been extensively studied for its biochemical or physiological effects. However, it is generally considered to be non-toxic and biocompatible, which makes it a useful tool for various applications.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede is its versatility. It can be used for a variety of applications, including bioconjugation, drug delivery, and imaging. Additionally, it is relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are some limitations to its use. For example, it may not be suitable for certain applications, such as those that require a high degree of specificity or selectivity.

Future Directions

There are many potential future directions for the use of N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede in scientific research. One area of interest is in the development of new drug delivery systems, where N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede could be used to target specific cells or tissues. Additionally, it may be useful in the development of new imaging techniques, where it could be used to label cells or tissues for visualization. Finally, there may be potential applications in the field of nanotechnology, where N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede could be used to attach nanoparticles to biomolecules for various purposes.

Synthesis Methods

The synthesis of N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede involves the reaction of 2-methoxy-2-phenylcyclopropanecarboxylic acid with hydrazine hydrate, followed by the addition of 4-(dimethylamino)benzaldehyde. The resulting compound is then purified through recrystallization.

Scientific Research Applications

N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede has many potential applications in scientific research. One of its primary uses is in the field of bioconjugation, where it is used to attach various molecules to proteins and other biomolecules. It has also been used in drug delivery, where it can be used to target specific cells or tissues. Additionally, N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylcyclopropanecarbohydrazidede has been used in imaging studies, where it can be used to label cells or tissues for visualization.